![molecular formula C8H17NO2S B1262797 Trihomomethionine](/img/structure/B1262797.png)
Trihomomethionine
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Overview
Description
Trihomomethionine is a sulfur-containing amino acid consisting of 2-aminoheptanoic acid having a methylthio substituent at the 7-position. It is a sulfur-containing amino acid, a non-proteinogenic alpha-amino acid and a methyl sulfide. It is a tautomer of a this compound zwitterion.
Scientific Research Applications
Role in Biosynthesis of Aliphatic Glucosinolates
Trihomomethionine is involved in the biosynthesis of aliphatic glucosinolates in Arabidopsis thaliana. Cytochrome P450 CYP79F1 catalyzes the conversion of this compound to 6-methylthiohexanaldoxime, a precursor in the formation of major glucosinolates in A. thaliana leaves. This process is significant for interactions between pests and crop plants and in cancer prevention (Hansen et al., 2001).
Influence in Amino Acid Metabolism
Research on Trichomonas vaginalis, a pathogenic microorganism, has shown that methionine and its derivatives, like this compound, play a critical role in the organism's amino acid metabolism. This insight is essential for understanding the metabolic pathways in such pathogens and developing targeted treatments (Westrop et al., 2017).
Application in Protein Engineering
This compound and similar compounds are used in protein engineering. For example, azidohomoalanine, a methionine surrogate, can replace methionine in proteins expressed in bacteria. This allows for selective modification of proteins, demonstrating the utility of methionine analogs like this compound in bioengineering applications (Kiick et al., 2001).
Impact on Human Health
In the context of human health, studies on cystathionine beta-synthase and homocysteine metabolism have highlighted the importance of methionine and its derivatives. These studies provide insights into genetic disorders and cardiovascular diseases, underscoring the biological significance of compounds like this compound (Pogribna et al., 2001).
properties
Molecular Formula |
C8H17NO2S |
---|---|
Molecular Weight |
191.29 g/mol |
IUPAC Name |
2-amino-7-methylsulfanylheptanoic acid |
InChI |
InChI=1S/C8H17NO2S/c1-12-6-4-2-3-5-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11) |
InChI Key |
UKDJCWUSWYBRDM-UHFFFAOYSA-N |
Canonical SMILES |
CSCCCCCC(C(=O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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